2-Methylpropyl cyano{3-[4-(4-fluorophenyl)piperazin-1-yl]quinoxalin-2-yl}acetate

• IUPAC Name: 2-methylpropyl 2-cyano-2-[3-[4-(4-fluorophenyl)piperazin-1-yl]quinoxalin-2-yl]acetate
• InChI: InChI=1S/C25H26FN5O2/c1-17(2)16-33-25(32)20(15-27)23-24(29-22-6-4-3-5-21(22)28-23)31-13-11-30(12-14-31)19-9-7-18(26)8-10-19/h3-10,17,20H,11-14,16H2,1-2H3
• InChI Key: NEARVXUFLXYVLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C25H26FN5O2
• Molecular Weight: 447.5 g/mol

Description

2-Methylpropyl cyano{3-[4-(4-fluorophenyl)piperazin-1-yl]quinoxalin-2-yl}acetate, also known as GFAP, is a chemical compound that has been extensively studied for its potential applications in scientific research. GFAP is a selective ligand for the sigma-1 receptor, a protein that is involved in various physiological processes such as pain perception, neurotransmitter release, and cell survival.

Scientific Research Applications

Thermochemical Applications

• The study of adducts of metal complexes with heterocyclic amines, including piperazine and quinoxaline derivatives, contributes to understanding their thermochemistry and potential applications in material science. For instance, the thermochemistry of adducts of bis(2,4-pentanedionato)zinc with various heterocyclic amines has been characterized, providing insights into the zinc-nitrogen bonds' enthalpies (Dunstan, 1999).

Antitumor Agents

• Novel series of 2-(benzimidazol-2-yl)quinoxalines with piperazine, piperidine, and morpholine moieties, known parts of antitumor drugs, have been synthesized. Some derivatives showed promising activity against a range of cancer lines, highlighting the potential of quinoxaline derivatives in developing new anticancer agents. Notably, compounds with N-methylpiperazine substituents demonstrated significant cytotoxic effects against human lung adenocarcinoma cells (Mamedov et al., 2022).

Antibacterial Agents

• The synthesis and evaluation of novel 6-fluoro-7-substituted-1,4-dihydro-4-oxoquinoline-3-carboxylic acids, incorporating piperazine derivatives, have revealed compounds with in vitro antibacterial activity comparable to reference drugs like ciprofloxacin. This research underlines the potential of fluorophenyl piperazine derivatives in the development of new antibacterial medications (Ziegler et al., 1990).